π–π Interaction intercalation of layered carbon materials with metallocene

Dalton Transactions Pub Date: 2011-03-22 DOI: 10.1039/C0DT01392G

Abstract

A new hybrid material consisting of ferrocene and layered carbon (LC: graphene oxide (GO) or reduced graphene oxide (RGO)) was prepared through a facile intercalation approach. The structure of ferrocene was well maintained while the strong π–π interaction between LC and ferrocene remarkably suppressed the sublimation of ferrocene and promoted ferrocene to decompose into iron nanoparticles in between layers of LC. The hybrid exhibited excellent electrochemical properties in electrocatalytic oxidation of ascorbic acid (AA).

Graphical abstract: π–π Interaction intercalation of layered carbon materials with metallocene
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